Cas no 64788-47-2 (2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-)

2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)- structure
64788-47-2 structure
Product Name:2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-
CAS No:64788-47-2
MF:C11H13NO
MW:175.227022886276
CID:501198
PubChem ID:12383451
Update Time:2025-04-19

2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-
    • 2H-Indol-2-one,1,3-dihydro-1-(1-methylethyl)-(9CI)
    • 1-isopropyl indazole 3-carboxylic acid
    • 1-isopropyl-1,3-dihydro-indol-2-one
    • 1-isopropyl-1H-indazole-3-carboxylic acid
    • 1-isopropyl-1H-indene
    • 1-Isopropyl-1H-indol
    • 1-Isopropylindazole-3-carboxylic acid
    • 1-isopropylindene
    • 1-iso-propylindene
    • 1-isopropylindole
    • AG-E-23137
    • AK-33690
    • CTK4D4698
    • i-Pr-indene
    • isopropylindene
    • KB-12678
    • N-isopropyl-1,3-dihydro-2H-indol-2-one
    • N-Isopropyl-2-indolinon
    • N-isopropylindole
    • 1-Isopropylindolin-2-one
    • BXGYNKZNIBNJSW-UHFFFAOYSA-N
    • 1-propan-2-yl-3H-indol-2-one
    • 64788-47-2
    • SCHEMBL4200813
    • 1-(propan-2-yl)-2,3-dihydro-1H-indol-2-one
    • N-isopropyloxindole
    • Inchi: 1S/C11H13NO/c1-8(2)12-10-6-4-3-5-9(10)7-11(12)13/h3-6,8H,7H2,1-2H3
    • InChI Key: BXGYNKZNIBNJSW-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC=CC=2N1C(C)C

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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